BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Commercial Sourcing and
Application of Disodium Succinate-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Disodium succinate-d4

Cat. No.: B12397417

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial availability of
Disodium succinate-d4, a crucial deuterated internal standard for metabolic research. This
document details supplier specifications, relevant biochemical pathways, and a representative
experimental protocol for its application in stable isotope tracing studies.

Commercial Suppliers of Disodium succinate-d4

For researchers seeking to procure Disodium succinate-d4, several reputable commercial
suppliers offer this stable isotope-labeled compound. The following table summarizes the key
guantitative data from prominent vendors to facilitate a comparative assessment.
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Biochemical Context: The Tricarboxylic Acid (TCA)
Cycle

Disodium succinate is a salt of succinic acid, a key intermediate in the Tricarboxylic Acid (TCA)
cycle, also known as the Krebs cycle or citric acid cycle.[1][2] This fundamental metabolic
pathway is central to cellular respiration, generating ATP and providing precursors for the
biosynthesis of amino acids and other vital molecules.[1][2] The deuterated form, Disodium
succinate-d4, allows researchers to trace the metabolic fate of succinate through this cycle
and related pathways.
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Fig. 1: The Tricarboxylic Acid (TCA) Cycle with Succinate highlighted.

Succinate as a Signaling Molecule

Beyond its role in the TCA cycle, succinate has emerged as an important signaling molecule,
particularly in the context of inflammation and cancer.[3][4] Extracellular succinate can activate
the G-protein coupled receptor SUCNR1 (also known as GPR91), initiating downstream
signaling cascades that can influence cellular processes like inflammation and immune
responses.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. teachmephysiology.com [teachmephysiology.com]

2. Citric acid cycle - Wikipedia [en.wikipedia.org]

3. Multifaceted Actions of Succinate as a Signaling Transmitter Vary with Its Cellular
Locations - PMC [pmc.ncbi.nim.nih.gov]

e 4. Cellular succinate metabolism and signaling in inflammation: implications for therapeutic
intervention - PMC [pmc.ncbi.nim.nih.gov]

» 5. Succinate promotes skeletal muscle protein synthesis via Erk1/2 signaling pathway - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. Succinate metabolism: a promising therapeutic target for inflammation,
ischemia/reperfusion injury and cancer - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [A Technical Guide to Commercial Sourcing and
Application of Disodium Succinate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397417#commercial-suppliers-of-disodium-
succinate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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